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Compound of Interest

Compound Name:

Cat. No.:

KRN4884

B15586308

Get Quote

Prior to handling KRN4884, it is crucial to adhere to standard laboratory safety protocols. This

includes the use of appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

PPE Category

Item

Specification

Hand Protection

Gloves

Butyl rubber gloves are
recommended when working
with DMSO solutions. Nitrile
gloves may be used for short-
term handling of the solid
compound, but their resistance
to DMSO is poor.

Eye Protection

Safety Goggles

Chemical splash goggles
should be worn at all times.

Skin and Body

Lab Coat

A standard laboratory coat
should be worn to protect

against skin contact.
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Given that KRN4884 is a potassium channel activator, accidental exposure could have
pharmacological effects. In case of contact, immediately flush the affected area with copious
amounts of water and seek medical attention.

Disposal of KRN4884 Waste

The proper disposal route for KRN4884 depends on its form (solid or in solution) and local
institutional and governmental regulations.

Step 1: Waste Identification and Segregation

Properly identifying and segregating chemical waste is the first critical step in ensuring safe
disposal.

o Solid KRN4884 Waste: Unused or expired solid KRN4884 should be considered hazardous
chemical waste.

 KRN4884 in DMSO Solution: Solutions of KRN4884 in DMSO must be treated as hazardous
organic solvent waste.[1] DMSO is a combustible liquid and can facilitate the absorption of
other chemicals through the skin.[2]

o Contaminated Labware: Any materials such as pipette tips, vials, and gloves that have come
into contact with KRN4884 should be disposed of as solid hazardous waste.[3] These items
should not be placed in regular trash.

Step 2: Waste Collection and Labeling

All waste containing KRN4884 must be collected in designated, properly labeled containers.

e Liquid Waste: Collect KRN4884 solutions in a sealable, chemical-resistant container (e.g., a
glass or polyethylene bottle) designated for hazardous waste. The container must be clearly
labeled with "Hazardous Waste," the full chemical name ("KRN4884 in DMSQ"), the
concentration, and the approximate volume.

» Solid Waste: Collect contaminated labware and solid KRN4884 in a durable, sealed plastic
bag or a designated solid waste container. This container must also be labeled with
"Hazardous Waste" and a description of the contents (e.g., "Solid waste contaminated with
KRN4884").
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Step 3: Storage of Waste

Store waste containers in a designated satellite accumulation area within the laboratory.[4] This
area should be away from general lab traffic and drains. Ensure that incompatible waste types
are segregated to prevent accidental reactions.[5][6]

Step 4: Disposal Request and Pickup

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the
pickup and disposal of the hazardous waste.[5][7][8] Do not attempt to dispose of KRN4884 or
its solutions down the drain or in the regular trash.

Experimental Protocols Referenced

For laboratory applications, KRN4884 is often prepared as a stock solution in DMSO. For
instance, a 10 mM stock solution in DMSO is a common preparation for in vitro assays.[9][10]
When further diluting into aqueous solutions for experiments, the final concentration of DMSO
should be kept low (typically less than 0.1%) to avoid solvent effects on the biological system.
[91[10]

Table of Chemical Properties for KRN4884.

Property Value
Molecular Formula C15H14CIN5
Molecular Weight 299.76 g/mol
CAS Number 152802-84-1
Common Solvent DMSO

Visual Guidance

The following diagrams illustrate the decision-making process for the proper disposal of
KRN4884 and a general workflow for handling this research chemical.
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Caption: KRN4884 Disposal Decision Workflow.
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Caption: General Experimental Workflow for KRN4884.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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